4-[bis(2-methyl-1H-indol-3-yl)methyl]-2-ethoxyphenol

• IUPAC Name: 4-[bis(2-methyl-1H-indol-3-yl)methyl]-2-ethoxyphenol
• InChI: InChI=1S/C27H26N2O2/c1-4-31-24-15-18(13-14-23(24)30)27(25-16(2)28-21-11-7-5-9-19(21)25)26-17(3)29-22-12-8-6-10-20(22)26/h5-15,27-30H,4H2,1-3H3
• InChI Key: KPEWYTCFJRUIFG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C(C2=C(NC3=CC=CC=C32)C)C4=C(NC5=CC=CC=C54)C)O
• Molecular Formula: C27H26N2O2
• Molecular Weight: 410.5 g/mol

Description

“4-[bis(2-methyl-1H-indol-3-yl)methyl]-2-ethoxyphenol” is a compound with the molecular weight of 396.49. It is a type of indole derivative, which are significant heterocyclic systems found in natural products and drugs. Indole derivatives play a main role in cell biology and have various biologically vital properties.

Molecular Structure Analysis

The InChI code for “4-[bis(2-methyl-1H-indol-3-yl)methyl]-2-ethoxyphenol” is 1S/C26H24N2O2/c1-15-24 (18-8-4-6-10-20 (18)27-15)26 (17-12-13-22 (29)23 (14-17)30-3)25-16 (2)28-21-11-7-5-9-19 (21)25/h4-14,26-29H,1-3H3.

Safety and Hazards

For safety and hazards information, please refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.

Future Directions

Indole derivatives, including “4-[bis(2-methyl-1H-indol-3-yl)methyl]-2-ethoxyphenol”, have diverse biological activities and have an immeasurable potential to be explored for newer therapeutic possibilities. They are attracting increasing attention in recent years for their potential applications in treating various disorders.

Mechanism of Action

Target of Action

It is known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Indole derivatives have been shown to interact with their targets in a variety of ways, often resulting in significant changes in cellular function . For example, some indole derivatives have been found to inhibit the polymerization of tubulin, a protein that is crucial for cell division .

Biochemical Pathways

Indole derivatives are known to affect a wide range of biochemical pathways due to their broad-spectrum biological activities . For instance, some indole derivatives have been shown to inhibit the polymerization of tubulin, affecting the cell division process .

Result of Action

It is known that indole derivatives can have a variety of effects at the molecular and cellular level, often resulting in significant changes in cellular function . For instance, some indole derivatives have been found to induce cell apoptosis, arrest cells in the G2/M phase, and inhibit the polymerization of tubulin .